Cas no 1934507-76-2 (3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde
• CAS No: 1934507-76-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5696216
• PubChem ID: 130705936
• Update Time: 2025-06-22

3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1934507-76-2
• 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde
• EN300-1621551
• 3-Pent-3-ynyloxolane-3-carbaldehyde
• 3-Furancarboxaldehyde, tetrahydro-3-(3-pentyn-1-yl)-

• Inchi： 1S/C10H14O2/c1-2-3-4-5-10(8-11)6-7-12-9-10/h8H,4-7,9H2,1H3
• InChI Key： NOZLEQZCGNVHOH-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CCC#CC)C1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 255.5±20.0 °C(Predicted)

Additional information on 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde

Introduction to 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde (CAS No. 1934507-76-2) in Modern Chemical Research

3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde, identified by the chemical identifier CAS No. 1934507-76-2, represents a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic aldehyde, characterized by its oxolane ring fused with a terminal alkyne group, has garnered attention due to its versatile reactivity and potential applications in drug development and material science. The compound's unique structural features—combining a five-membered oxygen-containing heterocycle with a pentynyl substituent—make it a valuable intermediate for constructing complex molecular architectures.

The oxolane core, also known as tetrahydrofuran oxide, is a privileged scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to mimic natural products and facilitate conformational flexibility. The presence of the aldehyde functionality (–CHO) at the third position of the oxolane ring enhances its utility as a synthetic precursor, enabling reactions such as condensation, oxidation, and reduction to yield diverse derivatives. Furthermore, the pent-3-ynyl moiety introduces a linear acetylenic chain, which can participate in cross-coupling reactions like Sonogashira coupling or serve as a handle for further functionalization.

In recent years, the demand for novel building blocks in drug discovery has driven extensive research into functionalized oxolanes. The compound 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde has been explored in several cutting-edge applications, particularly in the synthesis of small-molecule inhibitors targeting enzymatic pathways relevant to diseases such as cancer and neurodegeneration. For instance, studies have demonstrated its role as a precursor in generating protease inhibitors by leveraging the aldehyde group for Michael addition or Schiff base formation with appropriate nucleophiles.

One notable area of investigation involves the utilization of this compound in photoredox catalysis. The oxolane ring's ability to undergo single-electron transfer (SET) reactions under visible light irradiation makes it an attractive component for designing photochemically active molecules. Researchers have utilized 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde to develop systems capable of catalyzing C–C bond formations via radical-mediated pathways, offering an alternative to traditional transition-metal-catalyzed reactions. Such advancements align with the growing emphasis on sustainable synthetic methodologies that minimize waste and energy consumption.

The compound's potential extends beyond pharmaceutical applications into materials science. The combination of an electron-deficient aldehyde group and an electron-rich acetylene moiety allows for the design of conjugated polymers or organic semiconductors with tailored electronic properties. Recent reports highlight its use as a monomer in polymerization reactions leading to materials with enhanced fluorescence or charge transport capabilities, which are critical for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a synthetic chemistry perspective, 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde exemplifies the strategic use of heterocyclic scaffolds to achieve modular construction of complex molecules. The alkyne substituent provides a versatile site for diversification through metal-catalyzed reactions, while the oxolane ring imparts steric and electronic effects that can modulate reactivity. This duality has been exploited in multi-component reactions (MCRs), where the compound serves as a one-pot precursor for generating polycyclic structures with potential bioactivity.

The mechanistic studies surrounding this compound have contributed significantly to our understanding of C–C bond-forming reactions involving aldehydes and alkynes. Computational modeling has revealed that the oxolane ring influences the regioselectivity of additions by stabilizing certain intermediates through intramolecular hydrogen bonding or electronic delocalization. Such insights are crucial for designing next-generation synthetic strategies that predictably yield desired products with high enantioselectivity or diastereoselectivity.

In conclusion, 3-(Pent-3-yn-1-yl)oxolane-3-carbaldehyde (CAS No. 1934507-76-2) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structural attributes enable diverse applications across pharmaceuticals, materials science, and catalysis, underscoring its importance as both a research tool and a commercial product. As methodologies evolve toward greener and more efficient processes, compounds like this will continue to play a pivotal role in advancing scientific frontiers and addressing global challenges through innovative molecular design.